(3aR,7aR)-Octahydro-1H-isoindole

• CAS No.: 10479-63-7
• Molecular Formula: C8H15N
• Molecular Weight: 125.21 g/mol
• IUPAC Name: (3aR,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1H-isoindole
• InChI: InChI=1S/C8H15N/c1-2-4-8-6-9-5-7(8)3-1/h7-9H,1-6H2/t7-,8-/m0/s1
• InChI Key: ODSNARDHJFFSRH-YUMQZZPRSA-N
• Isomeric SMILES: C1CC[C@H]2CNC[C@@H]2C1
• Canonical SMILES: C1CCC2CNCC2C1

Description

(3aR,7aR)-Octahydro-1H-isoindole is a useful research compound. Its molecular formula is C8H15N and its molecular weight is 125.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of hexahydro-1H-isoindole-1,3(2H)-dione (1.0 g, 6.5 mmol) in dry THF (14 mL) was added dropwise to a stirred slurry of LiAlH4 in dry THF (6 mL) at such a rate that the solvent gentle refluxed. The resulting reaction mixture was heated to reflux for 20 h and then allowed to cool to RT. The reaction mixture was cooled with an ice-bath, and H2O (1 mL), a 20% aqueous solution of NaOH (2.5 mL) and H2O (2 mL) were sequentially added. The mixture was filtered and THF removed under reduced pressure. The aqueous phase was extracted with Et2O, and the separated organics were dried over Na2SO4, filtered and concentrated to dryness, affording the title compound (690 mg, 5.52 mmol) as a white powder that was used in the next step without any further purification.